1-(6-methylpyridazin-3-yl)-N-(4-sulfamoylbenzyl)piperidine-4-carboxamide

• IUPAC Name: 1-(6-methylpyridazin-3-yl)-N-[(4-sulfamoylphenyl)methyl]piperidine-4-carboxamide
• InChI: InChI=1S/C18H23N5O3S/c1-13-2-7-17(22-21-13)23-10-8-15(9-11-23)18(24)20-12-14-3-5-16(6-4-14)27(19,25)26/h2-7,15H,8-12H2,1H3,(H,20,24)(H2,19,25,26)
• InChI Key: UDQJWTKYMARJGV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(C=C1)N2CCC(CC2)C(=O)NCC3=CC=C(C=C3)S(=O)(=O)N
• Molecular Formula: C18H23N5O3S
• Molecular Weight: 389.5 g/mol

Description

1-(6-methylpyridazin-3-yl)-N-(4-sulfamoylbenzyl)piperidine-4-carboxamide is a novel compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is known for its unique chemical structure and pharmacological properties, which make it an attractive target for research and development.

Scientific Research Applications

Synthesis and Chemical Properties

Research on similar compounds, such as 1,4-disubstituted 1,2,3-triazole derivatives and piperazine-based molecules, highlights the importance of chemical synthesis in discovering potential antimicrobial agents. For instance, novel compounds derived from 1-(2,6-difluorobenzyl)-1H-1,2,3-triazole-4-carboxylic acid with piperazine carboxamides have shown moderate to good antimicrobial activities against various bacterial and fungal strains. These studies underscore the role of synthetic chemistry in generating new molecules with potential therapeutic uses (Jadhav et al., 2017).

Biological Evaluation

The development and evaluation of novel synthetic compounds for their biological activities are central to pharmaceutical research. For example, a series of new 4-piperazinopyrimidines with a methylthio substituent demonstrated notable antiemetic, tranquilizing, analgesic, antiserotonin, and musculotropic-spasmolytic properties (Mattioda et al., 1975). Such research highlights the potential of piperidine and pyrimidine derivatives in developing new therapeutic agents.

Material Science Applications

In material science, the synthesis of polyamides containing various nucleobases, like theophylline and thymine, through reactions with diamines showcases the application of these compounds in creating novel materials. These polyamides, soluble in DMSO and formic acid, with varying solubility in water depending on their structure, offer insights into designing new polymers with potential applications in biotechnology and nanotechnology (Hattori & Kinoshita, 1979).